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Compound of Interest

Compound Name:
3-Methoxy-4-(3-

methoxypropoxy)benzaldehyde

CAS No.: 946670-72-0

Cat. No.: B1591400

Get Quote

Strategic Building Block for Alkoxy-Substituted
Pharmacophores[1][2][3][4]
Executive Summary
In the landscape of medicinal chemistry, solubility and metabolic stability are often modulated

by the introduction of specific ether linkages. 3-Methoxy-4-(3-
methoxypropoxy)benzaldehyde (CAS 946670-72-0) represents a critical intermediate in this

domain.[1][2][3][4] Structurally derived from vanillin, this molecule serves as a precise scaffold

for introducing the 3-methoxypropoxy motif—a pharmacophore famously associated with

proton pump inhibitors (PPIs) like Rabeprazole, as well as various kinase inhibitors and liquid

crystal mesogens.[1][2][3][4]

This guide provides a rigorous analysis of its nomenclature, synthetic pathways, quality control

parameters, and application logic, designed for scientists requiring actionable technical data.
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Precise nomenclature is the first line of defense against costly experimental errors, particularly

given the existence of regioisomers derived from isovanillin.[2][4]

Attribute Specification

IUPAC Name 3-Methoxy-4-(3-methoxypropoxy)benzaldehyde

CAS Number 946670-72-0

Molecular Formula

Molecular Weight 224.25 g/mol

SMILES COCCCOC1=C(C=C(C=C1)C=O)OC

Key Isomer (Risk)

4-Methoxy-3-(3-methoxypropoxy)benzaldehyde

(CAS 172900-75-3).[1][2][3][4] Differentiation:

This impurity arises if isovanillin is used as the

starting material.[1][2][4]

Structural Decomposition
The molecule is built upon a benzaldehyde core.[1][2][4][5]

C1 (Aldehyde): The principal functional group, serving as the reactive handle for downstream

condensation (e.g., Knoevenagel, reductive amination).[1][2][4]

C3 (Methoxy): Inherited from the vanillin scaffold, providing electron-donating character.[1][2]

[4]

C4 (3-Methoxypropoxy): The critical side chain.[1][2][4] This ether linkage increases

lipophilicity (

) while maintaining hydrogen bond acceptance capacity via the terminal oxygen, optimizing
ADME properties.[2][4]

Synthetic Pathway & Mechanistic Insight
The synthesis of 3-Methoxy-4-(3-methoxypropoxy)benzaldehyde is a classic example of

Williamson Ether Synthesis, yet industrial scalability requires specific optimization to minimize
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side reactions (Cannizzaro disproportionation) and maximize yield.[1][2][3][4]

Core Reaction
Reagents: Vanillin (4-hydroxy-3-methoxybenzaldehyde) + 1-Chloro-3-methoxypropane.[1][2][3]

[4] Catalyst: Potassium Carbonate (

) or Sodium Hydroxide (NaOH).[1][2][4] Promoter: Potassium Iodide (KI) or
Tetrabutylammonium bromide (TBAB) for Phase Transfer Catalysis (PTC).[1][2][4]
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Deprotonation
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+ KI (Finkelstein)
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(Target API Intermediate)
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DMF, 80°C
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(Salt Waste)

Click to download full resolution via product page

Figure 1: Mechanistic flow of the O-alkylation of Vanillin. The use of KI facilitates the in-situ

generation of the more reactive iodide species.[1][2][3][4]

Process Criticality (Why this route?)
Regioselectivity: Vanillin possesses a phenolic hydroxyl at C4 and an aldehyde at C1.[1][2][4]

The phenolic -OH is significantly more acidic (

) than the aldehyde

-protons (not enolizable in this system) or the aromatic ring protons.[1][2][3][4] This
guarantees exclusive O-alkylation at C4 without protecting groups.[1][2][3][4]

Solvent Choice: Polar aprotic solvents (DMF, DMSO, or Acetonitrile) are strictly required to

solvate the cation (

) and leave the phenoxide anion "naked" and reactive for the

attack [1].[2][4]

Application in Drug Development
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While often overshadowed by the final API, this aldehyde is a High-Value Intermediate (HVI).[1]

[2][3][4]

A. The "Rabeprazole-Like" Pharmacophore
The 3-methoxypropoxy tail is a validated motif in medicinal chemistry, most notably in the

proton pump inhibitor Rabeprazole.[1][2][3][4]

Mechanism:[1][2][6] The ether chain improves solubility in low pH environments (gastric acid)

compared to purely alkyl chains (like in Lansoprazole).[2][4]

Usage: Drug developers use 3-Methoxy-4-(3-methoxypropoxy)benzaldehyde to introduce

this specific tail into new scaffolds via the aldehyde handle.[1][2][3][4]

B. Impurity Profiling (The "Regio-Isomer" Trap)
In the synthesis of Rabeprazole or similar alkoxy-benzimidazoles, the purity of the starting

material is paramount.[1][2][4]

The Risk: If the starting material contains Isovanillin, the resulting product will be the 3-

alkoxy-4-methoxy isomer.[1][2][3][4]

Consequence: This isomer has distinct biological activity and retention times.[1][2][4] This

aldehyde serves as a Reference Standard to prove the absence of the wrong isomer in final

drug batches.[1][2][4]

Experimental Protocol: Synthesis & Purification
Standard Operating Procedure (SOP) for Lab-Scale Synthesis (10g Scale)

Objective: Synthesize high-purity (>98%) target aldehyde.

Materials
Vanillin: 10.0 g (65.7 mmol)[1][2][3][4]

1-Chloro-3-methoxypropane: 8.6 g (79.0 mmol)[1][2][3][4]

Potassium Carbonate (
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): 13.6 g (98.5 mmol)[1][2][3][4]

Potassium Iodide (KI): 0.5 g (catalytic)[1][2][3][4]

DMF (Dimethylformamide): 50 mL[1][2][3][4]

Step-by-Step Methodology
Activation: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux

condenser, dissolve Vanillin (10g) in DMF (50 mL). Add

(13.6g).[1][2][4]

Deprotonation: Stir the suspension at room temperature for 30 minutes. The color may shift

to bright yellow/orange due to phenoxide formation.[1][2][4]

Alkylation: Add 1-Chloro-3-methoxypropane and the catalytic KI.

Reaction: Heat the mixture to 80°C for 4-6 hours.

Validation: Monitor via TLC (Mobile Phase: Hexane/EtOAc 7:3). Vanillin (

) should disappear; Product (

) appears.

Quenching: Cool to room temperature. Pour the reaction mixture into ice-cold water (200

mL). The product may precipitate as a solid or oil.[1][2][4]

Extraction: Extract with Ethyl Acetate (

mL). Wash the combined organic layer with 1M NaOH (to remove unreacted Vanillin) and
then Brine.[1][2][4]

Isolation: Dry over anhydrous

, filter, and concentrate under reduced pressure.

Purification: Recrystallize from Hexane/Ethanol or purify via silica gel column

chromatography if necessary.
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Critical Quality Attributes (CQAs) & Analytics
For pharmaceutical applications, the following specifications are mandatory.

Test Method Acceptance Criteria

Appearance Visual
White to pale yellow crystalline

solid or oil

Identification
-NMR (DMSO-

)

9.85 (s, 1H, -CHO);

3.84 (s, 3H, -OCH3); Multiplets

at 2.0, 3.5, 4.1 ppm (Propyl

chain)

Assay HPLC (UV @ 254nm)

Loss on Drying Gravimetric

Regioisomer HPLC (ICH Q3A limit)

Analytical Logic: HPLC Method
To separate the target from the isovanillin derivative, use a C18 column with a gradient elution.

[2][4]

Column: Agilent Zorbax Eclipse Plus C18 (150mm x 4.6mm, 3.5

m).[1][2][4]

Mobile Phase A: 0.1% Formic Acid in Water.[1][2][4]

Mobile Phase B: Acetonitrile.[1][2][4]

Gradient: 10% B to 90% B over 20 minutes.

Differentiation: The target (4-alkoxy) is generally less polar than the isovanillin derivative (3-

alkoxy) due to the shielding of the dipole, resulting in a slightly longer retention time [2].[1][2]

[3][4]
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Potential Impurities
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Figure 2: Analytical impurity profiling logic. The separation of the regioisomer (Imp2) is the

critical system suitability test.[2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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